Cas no 1036069-26-7 (Retra)

Retra structure
Product name:Retra
Retra Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,5-Dihydro-1,3-thiazol-2-ylthio)-1-(3,4-dihydroxyphenyl)ethanone hydrochloride
- CTK8E9816
- 2-(4,5-dihydrothiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone
- Reactivation of Transcriptional Reporter Activity
- 2-(4,5-dihydrothiazol-2-ylthio)-1-(3,4-dihydroxyphenyl)ethanone hydrochloride
- RETRA
- RETRA hydrochloride
- 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone,hydrochloride
- 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone
- 2-[(4,5-Dihydro-2-thiazolyl)thio]-1-(3,4-dihydroxyphenyl)ethanonehydrochloride
- hydrochloride
- mutant p53 Reactivator, RETRA
- 2-(4,5-Dihydro-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxy-phenyl)-ethanone
- 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrochloride
- Ethanone, 2-[(4,5-dihydro-2-thiazolyl)thio]-1-(3,4-dihydroxyphenyl)-, hydrochloride (1:1)
- RETRA, >=98% (HPLC), solid
- 2-[(4,5-Dihydro-2-thiazolyl)thio]-1-(3,4-dihydroxyphenyl)ethanone hydrochloride
- 2-[(4,5-Dihydro-1,3-
- 2-[(4,5-Dihydro-1,3-thiazol-2-yl)sulfanyl]-1-(3,4-dihydroxyphenyl)ethan-1-one--hydrogen chloride (1/1)
- DA-77417
- SCHEMBL21750088
- J-001007
- AKOS024457483
- DTXSID60676881
- 1173023-52-3
- 1036069-26-7
- Retra
-
- Inchi: 1S/C11H11NO3S2.ClH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H
- InChI Key: ZZAVDVMJZKDBIB-UHFFFAOYSA-N
- SMILES: Cl[H].S1C(=NC([H])([H])C1([H])[H])SC([H])([H])C(C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O
Computed Properties
- Exact Mass: 304.99500
- Monoisotopic Mass: 304.9947133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
Experimental Properties
- PSA: 120.49000
- LogP: 2.35410
Retra Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
MedChemExpress | HY-108636-1mg |
RETRA |
1036069-26-7 | 99.42% | 1mg |
¥1000 | 2024-07-20 | |
Ambeed | A1399144-1g |
2-((4,5-Dihydrothiazol-2-yl)thio)-1-(3,4-dihydroxyphenyl)ethan-1-one |
1036069-26-7 | 98% | 1g |
$3651.0 | 2025-02-27 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5420-50mg |
RETRA hydrochloride |
1036069-26-7 | 98% | 50mg |
¥10232.00 | 2023-09-10 | |
TRC | R129303-2.5mg |
Retra |
1036069-26-7 | 2.5mg |
$345.00 | 2023-05-17 | ||
TRC | R129303-1mg |
Retra |
1036069-26-7 | 1mg |
$178.00 | 2023-05-17 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-311522-5 mg |
RETRA, |
1036069-26-7 | ≥98% | 5mg |
¥865.00 | 2023-07-10 | |
SHENG KE LU SI SHENG WU JI SHU | sc-311522-5mg |
RETRA, |
1036069-26-7 | ≥98% | 5mg |
¥865.00 | 2023-09-05 | |
Ambeed | A1399144-100mg |
2-((4,5-Dihydrothiazol-2-yl)thio)-1-(3,4-dihydroxyphenyl)ethan-1-one |
1036069-26-7 | 98% | 100mg |
$769.0 | 2025-02-27 | |
Ambeed | A1399144-250mg |
2-((4,5-Dihydrothiazol-2-yl)thio)-1-(3,4-dihydroxyphenyl)ethan-1-one |
1036069-26-7 | 98% | 250mg |
$1354.0 | 2025-02-27 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5420-10mg |
RETRA hydrochloride |
1036069-26-7 | 98% | 10mg |
¥2528.00 | 2023-09-10 |
Retra Related Literature
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
-
Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
-
Yanping Chen,Melis S. Duyar,Vitaly V. Ordomsky,Andrei Y. Khodakov Chem. Soc. Rev., 2021,50, 2337-2366
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
1036069-26-7 (Retra) Related Products
- 670268-54-9(N-(1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)
- 757251-59-5(Methyl 4-(4-Aminophenoxy)pyridine-2-carboxylate)
- 115464-88-5(1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]-)
- 2229687-48-1(2-(3-aminobut-1-en-1-yl)-4,6-difluorophenol)
- 57821-16-6(Pyrido[2,3-d]pyrimidine-5-carboxylic acid,1,2,3,4,7,8-hexahydro-2,4,7-trioxo-, methyl ester)
- 2228928-58-1(2-(dimethylamino)-4-fluorobenzene-1-carbothioamide)
- 334477-36-0(2-3,5-bis(trifluoromethyl)phenylpyrrolidine)
- 1178856-80-8(4-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)cyclohexanecarboxylic acid)
- 307513-67-3(2-(4-ethoxyphenyl)amino-4-phenyl-N-(pyridin-3-yl)-1,3-thiazole-5-carboxamide)
- 1261448-97-8(3-Bromo-2'-methoxypropiophenone)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1036069-26-7)Retra

Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):692/1219/3286